Cas no 2580235-14-7 (3-({1-(benzyloxy)carbonylazetidin-3-yl}oxy)propanoic acid)

• Product Name: 3-({1-(benzyloxy)carbonylazetidin-3-yl}oxy)propanoic acid
• CAS No: 2580235-14-7
• MF: C₁₄H₁₇NO₅
• MW: 279.288484334946
• MDL: MFCD33518961
• CID: 5661355
• PubChem ID: 165893355
• Update Time: 2025-06-14

3-({1-(benzyloxy)carbonylazetidin-3-yl}oxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27724881
• 3-({1-[(benzyloxy)carbonyl]azetidin-3-yl}oxy)propanoic acid
• 2580235-14-7
• 3-({1-(benzyloxy)carbonylazetidin-3-yl}oxy)propanoic acid

• MDL： MFCD33518961
• Inchi： 1S/C14H17NO5/c16-13(17)6-7-19-12-8-15(9-12)14(18)20-10-11-4-2-1-3-5-11/h1-5,12H,6-10H2,(H,16,17)
• InChI Key： IFPFSZQFNHXCBI-UHFFFAOYSA-N
• SMILES： O(CCC(=O)O)C1CN(C(=O)OCC2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 279.11067264g/mol
• Monoisotopic Mass: 279.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 76.1Ų

Additional information on 3-({1-(benzyloxy)carbonylazetidin-3-yl}oxy)propanoic acid

Comprehensive Overview of 3-({1-(benzyloxy)carbonylazetidin-3-yl}oxy)propanoic acid (CAS No. 2580235-14-7)

3-({1-(benzyloxy)carbonylazetidin-3-yl}oxy)propanoic acid (CAS No. 2580235-14-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique azetidine ring and benzyloxycarbonyl protecting group, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure combines a propanoic acid moiety with a benzyl-protected azetidine, making it a valuable building block for drug discovery and medicinal chemistry applications.

The growing interest in 3-({1-(benzyloxy)carbonylazetidin-3-yl}oxy)propanoic acid is driven by its potential role in the development of novel therapeutics. Researchers are particularly intrigued by its ability to modulate biological pathways, thanks to the azetidine scaffold, which is increasingly recognized for its conformational rigidity and metabolic stability. This compound aligns with current trends in small-molecule drug design, where heterocyclic compounds like azetidines are prized for their pharmacokinetic properties.

In the context of green chemistry and sustainable synthesis, 3-({1-(benzyloxy)carbonylazetidin-3-yl}oxy)propanoic acid exemplifies the shift toward atom-efficient and catalysis-driven methodologies. Recent publications highlight its use in click chemistry and bioconjugation, addressing the demand for high-yielding and environmentally friendly reactions. These applications resonate with the broader scientific community's focus on reducing waste and improving synthetic efficiency.

From a commercial perspective, the demand for 3-({1-(benzyloxy)carbonylazetidin-3-yl}oxy)propanoic acid is rising due to its utility in peptide mimetics and protease inhibitor development. Its CAS No. 2580235-14-7 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. The compound's benzyloxycarbonyl group also offers strategic advantages in orthogonal protection schemes, a hot topic in combinatorial chemistry.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to characterize 3-({1-(benzyloxy)carbonylazetidin-3-yl}oxy)propanoic acid, ensuring its purity and stability. These methods align with industry standards for quality control in pharmaceutical manufacturing, where precision and reproducibility are paramount. The compound's logP and solubility profiles further underscore its suitability for drug formulation.

Looking ahead, 3-({1-(benzyloxy)carbonylazetidin-3-yl}oxy)propanoic acid is poised to play a pivotal role in emerging fields like targeted drug delivery and biodegradable materials. Its azetidine-3-yloxy linkage offers a platform for site-specific functionalization, a key requirement in precision medicine. As the scientific community continues to explore its potential, this compound remains a focal point for innovation in organic synthesis and therapeutic development.